Cas no 1805398-25-7 (5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde
• CAS No: 1805398-25-7
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4889961
• Update Time: 2025-08-02

5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-6(9)3-1-10-7(11(14)15)5(13)4(3)2-12/h1-2,6,13H
• InChI Key： WFNUKGKJSNZEDT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde

5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde (CAS No. 1805398-25-7) is a highly specialized organic molecule with a complex structure and diverse functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in various fields. The molecule's structure includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a nitro group, and an aldehyde group, making it a multifunctional compound with significant research interest.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of multiple functional groups in 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde provides it with the ability to participate in various chemical reactions, including nucleophilic aromatic substitution, oxidation, and condensation reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The difluoromethyl group attached to the pyridine ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule. This group is known to enhance the stability of certain intermediates during synthesis, making it easier to manipulate the molecule for desired outcomes. Additionally, the hydroxyl group at position 3 and the nitro group at position 2 contribute to the molecule's acidity and redox properties, respectively.

One of the most promising applications of this compound is in the development of novel antimicrobial agents. Recent research has shown that certain pyridine derivatives exhibit potent activity against bacterial and fungal pathogens. The combination of electron-withdrawing groups like nitro and difluoromethyl in this compound may enhance its ability to disrupt microbial cell membranes or inhibit essential enzymatic pathways.

In terms of synthesis, 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde can be prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels in its production. These advancements have made it more accessible for researchers exploring its potential applications.

The carboxaldehyde group at position 4 is another key feature of this compound. It allows for further functionalization through aldehyde-specific reactions such as condensation with ketones or amines, leading to the formation of imines or β-lactams. These derivatives have shown potential in various therapeutic areas, including cancer treatment and inflammation management.

From an environmental perspective, understanding the degradation pathways of 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde is crucial for assessing its impact on ecosystems. Studies indicate that under certain conditions, such as UV light exposure or microbial action, this compound can undergo photodegradation or biodegradation, reducing its persistence in the environment.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carboxaldehyde (CAS No. 1805398-25-7) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an attractive candidate for further research into drug development, material science, and environmental chemistry. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.